Cas no 2549035-10-9 (5-bromo-4-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-2-(methylsulfanyl)pyrimidine)

• Product Name: 5-bromo-4-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-2-(methylsulfanyl)pyrimidine
• CAS No: 2549035-10-9
• MF: C₁₂H₁₃Br₂N₅S
• MW: 419.138118505478
• CID: 5314672
• PubChem ID: 154883603
• Update Time: 2025-05-20

5-bromo-4-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-2-(methylsulfanyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-[3-[(4-bromo-1H-pyrazol-1-yl)methyl]-1-azetidinyl]-2-(methylthio)pyrimidine
• 2549035-10-9
• 5-bromo-4-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-2-(methylsulfanyl)pyrimidine
• AKOS040722862
• F6747-5463

• Inchi： 1S/C12H13Br2N5S/c1-20-12-15-3-10(14)11(17-12)18-4-8(5-18)6-19-7-9(13)2-16-19/h2-3,7-8H,4-6H2,1H3
• InChI Key： XOWJVDOOTAUTOR-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(N=C1N1CC(CN2C=C(C=N2)Br)C1)SC

Computed Properties

• Exact Mass: 418.92379g/mol
• Monoisotopic Mass: 416.92584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.95±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 540.5±40.0 °C(Predicted)
• pka: 4.48±0.40(Predicted)

Additional information on 5-bromo-4-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-2-(methylsulfanyl)pyrimidine

5-Bromo-4-{3-[(4-Bromo-1H-Pyrazol-1-Yl)Methyl]Azetidin-1-Yl}-2-(Methylsulfanyl)Pyrimidine: A Comprehensive Overview

The compound 5-bromo-4-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-2-(methylsulfanyl)pyrimidine, with CAS number 2549035-10-9, has emerged as a significant molecule in the field of medicinal chemistry. This compound is a derivative of pyrimidine, a heterocyclic aromatic compound, and has been extensively studied for its potential applications in drug discovery and development. The structure of this molecule incorporates several functional groups, including bromine atoms, a pyrazole ring, an azetidine ring, and a methylsulfanyl group, which contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of pyrimidine derivatives in the development of anticancer agents. The presence of bromine atoms in the molecule enhances its stability and bioavailability, making it a promising candidate for therapeutic applications. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is known for its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. This feature makes the compound highly versatile in terms of its potential interactions within biological systems.

The azetidine ring, a four-membered saturated heterocycle containing one nitrogen atom, adds rigidity to the molecule and may play a role in stabilizing its conformation. This structural feature is particularly important in drug design, as it can influence the molecule's ability to bind to specific targets. Additionally, the methylsulfanyl group (-SMe), which is attached to the pyrimidine ring, contributes to the molecule's hydrophobicity and may enhance its permeability across biological membranes.

Recent research has focused on the synthesis and characterization of this compound. Advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, have been employed to optimize the production process. These methods not only improve yield but also ensure high purity, which is critical for downstream applications in pharmacology and toxicology studies.

From a biological standpoint, this compound has shown potential as an inhibitor of certain kinases involved in cancer progression. Kinase inhibitors are a major class of anticancer drugs that work by blocking the activity of enzymes responsible for cell growth and division. The ability of this compound to selectively inhibit these enzymes makes it a valuable tool in the fight against cancer.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of this compound with its target proteins. These studies have revealed that the bromine atoms and pyrazole ring play critical roles in stabilizing interactions with the active site of the target kinase. Such findings are crucial for guiding further optimization of the compound to improve its potency and selectivity.

In terms of pharmacokinetics, preliminary studies indicate that this compound exhibits moderate absorption and distribution properties. However, further investigations are required to fully understand its pharmacokinetic profile and determine whether it can be developed into an orally available drug.

The development of this compound also raises important considerations regarding intellectual property rights and regulatory compliance. As a novel chemical entity with potential therapeutic applications, it is essential to secure appropriate patents to protect its commercialization. Additionally, adherence to regulatory guidelines set by agencies such as the FDA will be necessary before it can be advanced into clinical trials.

In conclusion, 5-bromo-4-{3-[(4-bromo-1H-pyrazol-1-y l)methyl]azetidin -1-y l}-2-(methylsulfanyl)pyrimidine represents a promising lead compound in medicinal chemistry research. Its unique structure endows it with properties that make it suitable for targeting key biological pathways involved in diseases such as cancer. Continued research into its synthesis, biological activity, and pharmacokinetics will be essential for unlocking its full therapeutic potential.